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Compound of Interest

Compound Name:
2-Bromo-1-(4-chlorophenyl)butan-

1-one

Cat. No.: B089803 Get Quote

An In-depth Examination of 2-Bromo-1-(4-chlorophenyl)butan-1-one and Its Closely Related

Analogues for Researchers, Scientists, and Drug Development Professionals.

The compound "2-Bromo-1-(4-chlorophenyl)butan-1-one" presents a notable case of

ambiguity within chemical literature and databases. While this specific nomenclature is sparsely

documented, extensive research reveals a close association with three well-characterized, yet

distinct, chemical entities: 2-Bromo-4-chloro-1-(4-chlorophenyl)butan-1-one, 2-Bromo-1-(4-

chlorophenyl)propan-1-one, and 2-Bromo-1-(4-chlorophenyl)ethan-1-one. This guide provides

a comprehensive technical overview of these three compounds, addressing the likely intended

subjects of interest for researchers in drug discovery and organic synthesis.

This document serves as a detailed resource, summarizing the available quantitative data,

outlining experimental protocols, and visualizing key synthetic pathways to facilitate a deeper

understanding and application of these versatile chemical intermediates.

Comparative Physicochemical Properties
The fundamental physicochemical characteristics of the three brominated chlorophenyl ketones

are summarized below, highlighting their structural differences.
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Property

2-Bromo-4-chloro-
1-(4-
chlorophenyl)butan
-1-one

2-Bromo-1-(4-
chlorophenyl)prop
an-1-one

2-Bromo-1-(4-
chlorophenyl)ethan
-1-one

CAS Number 3760-66-5[1][2][3] 877-37-2 536-38-9[4][5]

Molecular Formula C10H9BrCl2O[1][2] C9H8BrClO C8H6BrClO[4][5]

Molecular Weight 295.99 g/mol [2] 247.52 g/mol 233.49 g/mol [4]

IUPAC Name

2-bromo-4-chloro-1-

(4-

chlorophenyl)butan-1-

one[2]

2-bromo-1-(4-

chlorophenyl)propan-

1-one

2-bromo-1-(4-

chlorophenyl)ethanon

e[5]

Synonyms

2-Bromo-4,4'-

dichlorobutyrophenon

e[2]

2-Bromo-4'-

chloropropiophenone

4-Chlorophenacyl

bromide, p-

Chlorophenacyl

bromide[4][6]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of these compounds are crucial for their

application in research and development.

Synthesis of 2-Bromo-1-(4-chlorophenyl)propan-1-one
A common method for the synthesis of 2-Bromo-1-(4-chlorophenyl)propan-1-one involves the

bromination of 4'-chloropropiophenone.[7][8]

Materials:

4'-chloropropiophenone

Bromine

Chloroform

Aluminium chloride (anhydrous, small amount as catalyst)
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Petroleum ether

Procedure:

Dissolve 4'-chloropropiophenone (0.1 mol) in 100 ml of chloroform.

Add a small amount of anhydrous aluminium chloride to the solution.

Add a solution of bromine (0.1 mol) in 20 ml of chloroform dropwise to the mixture.

Stir the reaction mixture overnight.

After the reaction is complete, filter the mixture.

Evaporate the filtrate to obtain a crystalline residue.

Wash the residue with petroleum ether to yield the final product.

Synthesis of 2-Bromo-1-(4-chlorophenyl)ethan-1-one
An alternative green chemistry approach for the synthesis of α-bromo aromatic ketones,

including 2-Bromo-1-(4-chlorophenyl)ethanone, utilizes ultrasound.[9]

Materials:

1-(4-chlorophenyl)ethanone (Acetophenone derivative)

N-bromosuccinimide (NBS)

PEG-400

Water

Procedure:

Add a mixture of the acetophenone derivative (1.0 eq) and N-bromosuccinimide (1.0 eq) to

PEG-400 and water.

Stir the reaction mixture and place it under sonication using an ultrasonic horn at 80 °C.
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Monitor the reaction by Thin Layer Chromatography (TLC).

Once the reactant is consumed, extract the reaction mass with dichloromethane.

Evaporate the dichloromethane layer under reduced vacuum to obtain the final product.

Analytical Methods: HPLC for 2-Bromo-1-(4-
chlorophenyl)ethan-1-one
A reverse-phase High-Performance Liquid Chromatography (HPLC) method can be employed

for the analysis of 2-Bromo-1-(4-chlorophenyl)ethan-1-one.[10]

Column: Newcrom R1 HPLC column Mobile Phase:

Acetonitrile (MeCN)

Water

Phosphoric acid (Note: For Mass-Spectrometry compatible applications, replace phosphoric

acid with formic acid.)

Applications in Organic Synthesis & Drug Discovery
These brominated ketones are highly valued as intermediates in the synthesis of a wide range

of organic molecules, including pharmaceuticals and agrochemicals. Their reactivity, primarily

due to the alpha-bromine atom, allows for diverse chemical transformations.

2-Bromo-1-(4-chlorophenyl)ethan-1-one is a versatile building block used in:

Nucleophilic Substitution Reactions: The bromine atom is readily displaced by various

nucleophiles, enabling the introduction of different functional groups.[4]

Alkylation: It is used to alkylate amines, thiols, and other nucleophilic species.[4]

Synthesis of Heterocycles: It serves as a precursor for a variety of heterocyclic compounds.

[4]
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Synthesis of Chalcones: It can be used in the Claisen-Schmidt condensation to produce

chalcone derivatives, which are known for their broad pharmacological activities.[11][12][13]

[14]

2-Bromo-1-(4-chlorophenyl)propan-1-one is a known precursor in the synthesis of cathinone

derivatives, such as 4-chloromethcathinone.

Visualizing Synthetic Pathways
The following diagrams, generated using the DOT language, illustrate key synthetic workflows

involving these compounds.

2-Bromo-1-(4-chlorophenyl)ethan-1-one

Chalcone Derivative

Claisen-Schmidt
Condensation

Aromatic Aldehyde

Base (e.g., NaOH)

Click to download full resolution via product page

Caption: General workflow for the synthesis of chalcones.

2-Bromo-1-(4-chlorophenyl)ethan-1-one Substituted ProductNucleophile (Nu-) Attack on α-carbon Br-displaces

Click to download full resolution via product page

Caption: Nucleophilic substitution reaction schematic.
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2-Bromo-1-(4-chlorophenyl)propan-1-one

4-Chloromethcathinone

Methylamine

Click to download full resolution via product page

Caption: Synthesis pathway of 4-Chloromethcathinone.

In conclusion, while the initially queried "2-Bromo-1-(4-chlorophenyl)butan-1-one" remains

an elusive entity, the closely related ethanone, propanone, and 4-chloro-butan-one analogues

offer a rich field of study for chemical and pharmaceutical research. This guide provides a

foundational resource for professionals working with these important synthetic intermediates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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